3-(Tetrazol-1-yl)benzenesulfonyl fluoride

• IUPAC Name: 3-(tetrazol-1-yl)benzenesulfonyl fluoride
• InChI: InChI=1S/C7H5FN4O2S/c8-15(13,14)7-3-1-2-6(4-7)12-5-9-10-11-12/h1-5H
• InChI Key: ALFGISCTGXSDST-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)S(=O)(=O)F)N2C=NN=N2
• Molecular Formula: C7H5FN4O2S
• Molecular Weight: 228.21 g/mol

Description

“3-(Tetrazol-1-yl)benzenesulfonyl fluoride” is a chemical compound that is part of the sulfonyl fluoride group. It is a derivative of benzenesulfonyl fluoride, which is a light yellow liquid and has a molecular formula of C6H5FO2S. The compound is used in various applications due to its balance of reactivity and stability.

Synthesis Analysis

The synthesis of tetrazole derivatives, such as “3-(Tetrazol-1-yl)benzenesulfonyl fluoride”, can be approached using eco-friendly methods. These methods include the use of water as a solvent, moderate conditions, non-toxic reagents, easy extractions, and low cost. One such method involves a cascade process that directly transforms sulfonates (or sulfonic acids) to sulfonyl fluorides.

Molecular Structure Analysis

Tetrazoles, including “3-(Tetrazol-1-yl)benzenesulfonyl fluoride”, are five-membered heterocyclic compounds with four nitrogen atoms and one carbon atom. They exist as nearly a 1:1 ratio of 1H- and 2H-tautomeric forms.

Chemical Reactions Analysis

Tetrazoles exhibit both electron-donating and electron-withdrawing properties due to their nitrogen-rich conjugated structure. They can react with acidic materials and strong oxidizers to liberate corrosive and toxic gases and heat.

Physical And Chemical Properties Analysis

Tetrazoles are crystalline and odorless. They show a melting point temperature at 155–157°C. On heating, tetrazoles decompose and emit toxic nitrogen fumes. They are soluble in water and acetonitrile.

Mechanism of Action

Sulfonyl fluorides, including “3-(Tetrazol-1-yl)benzenesulfonyl fluoride”, are used as electrophilic warheads by both medicinal chemists and chemical biologists. They have the ability to engage with nucleophiles under suitable reaction conditions, leading to new activation methods.

Safety and Hazards

Benzenesulfonyl fluoride, a related compound, is combustible and harmful if swallowed, in contact with skin, or if inhaled. It causes severe skin burns and eye damage. It is recommended to handle it with protective gloves, clothing, and eye/face protection.

Future Directions

The advent of sulfur(vi)-fluoride exchange (SuFEx) processes has invigorated research into electrophilic species featuring a sulfur–fluorine bond. This has led to the development of new synthetic approaches and the manipulation of these intriguing functional groups. Future research may focus on further exploring these methods and their applications.